Cas no 2169738-88-7 (methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate)

• Product Name: methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate
• CAS No: 2169738-88-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6276288
• PubChem ID: 165528278
• Update Time: 2025-05-22

methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate
• 2169738-88-7
• EN300-1459893

• Inchi： 1S/C14H18O2/c1-11(10-13(15)16-4)14(2,3)12-8-6-5-7-9-12/h5-10H,1-4H3/b11-10-
• InChI Key： CXZQDGZPTCDRMP-KHPPLWFESA-N
• SMILES： O(C)C(/C=C(/C)\C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate

Comprehensive Overview of Methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate (CAS No. 2169738-88-7)

The compound methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate (CAS No. 2169738-88-7) is a highly specialized ester with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the Z-configuration of the double bond and the presence of a phenyl group, make it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention on methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate is its role in the synthesis of chiral building blocks. The compound's stereochemistry allows for the creation of enantiomerically pure products, which are critical in the development of pharmaceuticals. Recent studies have highlighted its utility in asymmetric catalysis, a hot topic in modern organic chemistry. This aligns with the current trend of green chemistry and sustainable synthesis methods, which are highly searched topics in academic and industrial circles.

Another area where CAS No. 2169738-88-7 is gaining traction is in the field of flavor and fragrance chemistry. The ester functional group and aromatic phenyl moiety contribute to its potential use in creating novel scent profiles. With consumers increasingly demanding natural and unique fragrances, this compound presents an opportunity for innovation. Companies are exploring its derivatives for use in perfumery and food additives, addressing the market's shift toward clean-label ingredients.

From a technical perspective, the synthesis of methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate often involves Wittig olefination or cross-coupling reactions, both of which are widely discussed in chemical forums and research papers. These methods are frequently searched by chemists looking for efficient ways to introduce Z-alkenes into their molecules. The compound's stability under various conditions also makes it a reliable choice for multi-step synthetic routes, a feature highly valued in process chemistry.

In the context of computational chemistry, CAS No. 2169738-88-7 serves as an interesting case study for molecular modeling. Its conformational flexibility and electronic properties are subjects of ongoing research, particularly in QSAR studies (Quantitative Structure-Activity Relationship). This ties into the broader interest in AI-driven drug discovery, where predictive modeling of compound behavior is a major focus area for pharmaceutical companies and academic institutions alike.

The compound's physical properties, such as its boiling point, solubility, and spectroscopic characteristics, are well-documented in chemical databases. These data points are crucial for researchers who need to incorporate this material into their workflows. With the rise of open-access chemistry data, there's been increased scrutiny on the accuracy and reproducibility of such measurements, making reliable information on methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate particularly valuable.

Looking at commercial aspects, the global market for fine chemicals like CAS No. 2169738-88-7 is expanding, driven by demand from the pharmaceutical and specialty chemicals sectors. Supply chain considerations, including regional availability and pricing trends, are common search queries among procurement specialists. The compound's shelf stability and storage requirements are also practical concerns for end-users, reflecting the industry's focus on logistical efficiency in chemical handling.

In analytical chemistry circles, methods for quantifying methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate in complex mixtures are frequently discussed. Techniques such as HPLC (High Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed, with method optimization being a recurrent theme in scientific literature. This connects to the broader analytical chemistry trend toward high-throughput screening and miniaturized detection systems.

From a regulatory standpoint, while methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate is not classified as hazardous under current major chemical inventories, proper laboratory safety protocols should always be followed when handling this or any chemical substance. This reflects the chemical industry's increasing emphasis on responsible research practices, a topic that generates significant online discussion among professionals.

The future research directions for CAS No. 2169738-88-7 may include exploration of its biological activity profiles and potential medicinal applications. With the pharmaceutical industry's shift toward targeted therapies and personalized medicine, structurally complex intermediates like this ester could play important roles in next-generation drug development pipelines. Its modular structure allows for various derivatization strategies, making it a versatile tool for medicinal chemists.

In academic settings, methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate serves as an excellent teaching example for concepts in stereochemistry and retrosynthetic analysis. These fundamental topics remain perennially important in chemical education, with many students and educators searching for clear explanations and practical examples. The compound's well-defined characteristics make it suitable for both undergraduate and graduate-level instruction.

As the chemical industry continues to evolve, compounds like methyl (2Z)-3,4-dimethyl-4-phenylpent-2-enoate (CAS No. 2169738-88-7) will likely see expanded applications across multiple disciplines. Its combination of structural features and synthetic accessibility positions it as a valuable asset in the toolkit of modern chemists, whether they're working in academia, pharmaceutical development, or specialty chemical manufacturing.